Cas no 70661-23-3 ( )

• Product Name: &nbsp
• CAS No: 70661-23-3
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 975461
• PubChem ID: 341021
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6,7-dimethyl-2,3-dihydro-1,4-benzodioxine-5,8-dione
• NCI60_003459
• NSC372391
• NSC-372391
• DTXSID60321248
• CHEMBL1989827
• 70661-23-3
•  

• Inchi： 1S/C10H10O4/c1-5-6(2)8(12)10-9(7(5)11)13-3-4-14-10/h3-4H2,1-2H3
• InChI Key： ZFEJSMPGTOXUOK-UHFFFAOYSA-N
• SMILES： O1CCOC2C(C(C)=C(C)C(C1=2)=O)=O

Computed Properties

• Exact Mass: 194.0579
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 0.73300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxins Para dioxins